Cas no 1935235-28-1 (1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1935235-28-1
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5697374
• PubChem ID: 130690480
• Update Time: 2025-07-02

1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1935235-28-1
• EN300-1621236
• 1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-
• 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C8H11N3O/c1-11-7(9-6-10-11)4-8(5-12)2-3-8/h5-6H,2-4H2,1H3
• InChI Key： CMFLARPPKBWAPF-UHFFFAOYSA-N
• SMILES： O=CC1(CC2=NC=NN2C)CC1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 329.0±34.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)

Additional information on 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde

Exploring the Chemistry and Applications of 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1935235-28-1)

The compound 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1935235-28-1) is a fascinating molecule in the realm of organic chemistry. Its unique structure, featuring a cyclopropane ring and a 1,2,4-triazole moiety, makes it a subject of interest for researchers and industries alike. This aldehyde derivative is increasingly being studied for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both triazole and aldehyde functional groups offers versatile reactivity, enabling its use as a building block in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde has surged, driven by their role in drug discovery and development. The 1,2,4-triazole ring, in particular, is known for its bioactivity, often found in antifungal, antibacterial, and antiviral agents. Researchers are exploring how the cyclopropane group in this compound could enhance metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. This aligns with the growing trend of optimizing small molecule therapeutics for better efficacy and safety.

Another area of interest is the compound's potential in agrochemical formulations. The triazole scaffold is a key component in many pesticides and herbicides, and the addition of the cyclopropane ring could offer novel modes of action. With increasing global focus on sustainable agriculture, this compound might contribute to the development of next-generation crop protection agents. Its aldehyde functionality also opens doors for further derivatization, allowing chemists to tailor its properties for specific applications.

From a synthetic perspective, 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde exemplifies the importance of multicomponent reactions and catalysis in modern organic synthesis. Efficient methods for its preparation are being investigated, with an emphasis on green chemistry principles. Researchers are particularly interested in minimizing waste and improving atom economy, reflecting the broader shift toward sustainable chemical processes. This compound's synthesis could serve as a case study for innovative strategies in heterocycle formation and C-H functionalization.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are also under scrutiny. Understanding these characteristics is crucial for its application in drug delivery systems and material science. For instance, the aldehyde group could be exploited for conjugation with polymers or nanoparticles, enabling the design of smart materials with controlled release properties. This aligns with the rising interest in functional materials for biomedical and industrial uses.

In conclusion, 1-(1-methyl-1H-1,2,4-triazol-5-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1935235-28-1) represents a promising candidate for diverse applications. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring drug discovery, agrochemical innovation, and advanced materials. As scientific advancements continue, this compound is likely to play a significant role in addressing some of the most pressing challenges in chemistry and beyond.